Cas no 1243438-23-4 (5-bromo-4-cyclopropoxypyridin-2-amine)

5-Bromo-4-cyclopropoxypyridin-2-amine is a brominated pyridine derivative featuring a cyclopropoxy substituent at the 4-position and an amine group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. Its distinct structure, combining a halogenated pyridine core with a cyclopropoxy moiety, enables selective functionalization, making it valuable for designing bioactive molecules. The bromine atom facilitates further cross-coupling reactions, while the amine group offers reactivity for derivatization. Its stability under standard conditions ensures reliable handling in synthetic workflows. This compound is particularly useful in the development of heterocyclic scaffolds for medicinal chemistry applications.
5-bromo-4-cyclopropoxypyridin-2-amine structure
1243438-23-4 structure
Product Name:5-bromo-4-cyclopropoxypyridin-2-amine
CAS No:1243438-23-4
MF:C8H9BrN2O
MW:229.073860883713
MDL:MFCD17008572
CID:5167621
PubChem ID:72232081
Update Time:2025-11-02

5-bromo-4-cyclopropoxypyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-BROMO-4-CYCLOPROPOXYPYRIDIN-2-AMINE
    • MB66196
    • 2-Pyridinamine, 5-bromo-4-(cyclopropyloxy)-
    • 5-bromo-4-cyclopropoxypyridin-2-amin
    • DB-168677
    • SCHEMBL24584845
    • G70182
    • 5-Bromo-4-(cyclopropyloxy)-2-pyridinamine
    • 1243438-23-4
    • SCHEMBL21045685
    • 5-bromo-4-cyclopropoxypyridin-2-amine
    • MDL： MFCD17008572
    • Inchi： 1S/C8H9BrN2O/c9-6-4-11-8(10)3-7(6)12-5-1-2-5/h3-5H,1-2H2,(H2,10,11)
    • InChI Key： MRBKHNNJMDNENM-UHFFFAOYSA-N
    • SMILES： BrC1=CN=C(C=C1OC1CC1)N

Computed Properties

  • Exact Mass: 227.98983g/mol
  • Monoisotopic Mass: 227.98983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 48.1

5-bromo-4-cyclopropoxypyridin-2-amine Pricemore >>

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